Cas no 736991-76-7 (1-(2-Chloro-5-fluoropyrimidin-4-yl)ethanone)

1-(2-Chloro-5-fluoropyrimidin-4-yl)ethanone structure
736991-76-7 structure
Product Name:1-(2-Chloro-5-fluoropyrimidin-4-yl)ethanone
CAS No:736991-76-7
MF:C6H4ClFN2O
MW:174.560163497925
MDL:MFCD24712534
CID:4716610
Update Time:2023-08-16

1-(2-Chloro-5-fluoropyrimidin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloro-5-fluoropyrimidin-4-yl)ethanone
    • 1-(2-Chloro-5-fluoro-pyrimidin-4-yl)ethanone
    • Ethanone, 1-(2-chloro-5-fluoro-4-pyrimidinyl)-
    • IJOIGOJNSAMUQL-UHFFFAOYSA-N
    • FCH2032970
    • 1-(2-chloro-5-fluoropyrimidin-4-yl) ethanone
    • 1-(2-Chloro-5-fluoro-pyrimidin-4-yl)-ethanone
    • 1-(2-Chloro-5-fluoropyrimidin-4-yl)ethanone
    • MDL: MFCD24712534
    • Inchi: 1S/C6H4ClFN2O/c1-3(11)5-4(8)2-9-6(7)10-5/h2H,1H3
    • InChI Key: IJOIGOJNSAMUQL-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C(C(C(C)=O)=N1)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Topological Polar Surface Area: 42.8

1-(2-Chloro-5-fluoropyrimidin-4-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM543879-1g
1-(2-Chloro-5-fluoropyrimidin-4-yl)ethan-1-one
736991-76-7 95%+
1g
$357 2023-02-01
Matrix Scientific
171868-2.500g
Ethanone, 1-(2-chloro-5-fluoro-4-pyrimidinyl)-, 95%
736991-76-7 95%
2.500g
$1816.00 2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1215608-1g
1-(2-Chloro-5-fluoropyrimidin-4-yl)ethan-1-one
736991-76-7 98%
1g
¥3481.00 2024-07-28
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